Cas no 5376-76-1 (Benzaldehyde, 2-(hexadecyloxy)-)

• Product Name: Benzaldehyde, 2-(hexadecyloxy)-
• CAS No: 5376-76-1
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 356412
• PubChem ID: 4093511
• Update Time: 2025-04-19

Benzaldehyde, 2-(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(hexadecyloxy)-
• 2-hexadecoxybenzaldehyde
• hexadecyloxybenz aldehyde
• AKOS024332593
• DTXSID30399237
• SCHEMBL1509415
• 2-(HEXADECYLOXY)BENZALDEHYDE
• 5376-76-1

• Inchi： 1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-25-23-19-16-15-18-22(23)21-24/h15-16,18-19,21H,2-14,17,20H2,1H3
• InChI Key： YTWQTYKKFWMTBK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 346.28734
• Monoisotopic Mass: 346.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3